Cas no 92576-30-2 (1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester)

1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester structure
92576-30-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester
CAS No:92576-30-2
MF:C12H12N2O3
MW:232.235282897949
CID:753125
PubChem ID:15710446
Update Time:2025-04-19

1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester
    • methyl 5-methoxy-2-phenylpyrazole-3-carboxylate
    • 92576-30-2
    • DTXSID70577193
    • Methyl 3-methoxy-1-phenyl-1H-pyrazole-5-carboxylate
    • SCHEMBL20028706
    • Inchi: 1S/C12H12N2O3/c1-16-11-8-10(12(15)17-2)14(13-11)9-6-4-3-5-7-9/h3-8H,1-2H3
    • InChI Key: VHCGPFOCABZQDR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)OC)N(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 232.08479225g/mol
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.4Ų
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